Cas no 618383-09-8 (1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 618383-09-8
• MF: C₁₇H₁₃ClN₂O₂S
• MW: 344.815321683884
• CID: 955550
• PubChem ID: 2769611
• Update Time: 2025-04-19

1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-phenyl)-5-(4-methylsulfanyl-phenyl)-2h-pyrazole-3-carboxylic acid
• 2-(4-chlorophenyl)-5-(4-methylsulfanylphenyl)pyrazole-3-carboxylic acid
• 1-(4-Chlorophenyl)-3-[4-(methylsulfanyl)phenyl]-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-(4-chlorophenyl)-3-[4-(methylthio)phenyl]-
• 1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid
• DTXSID40377788
• AKOS024412271
• 618383-09-8
• 1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylicacid

• MDL： MFCD05150688
• Inchi： 1S/C17H13ClN2O2S/c1-23-14-8-2-11(3-9-14)15-10-16(17(21)22)20(19-15)13-6-4-12(18)5-7-13/h2-10H,1H3,(H,21,22)
• InChI Key： OTCYPZWTFRNAHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(=O)O)=CC(C2C=CC(=CC=2)SC)=N1

Computed Properties

• Exact Mass: 344.03879
• Monoisotopic Mass: 344.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 55.12